![molecular formula C6H15NO B1674794 L-Leucinol CAS No. 7533-40-6](/img/structure/B1674794.png)
L-Leucinol
Overview
Description
L-Leucinol, also known as (S)-2-amino-4-methyl-1-pentanol, is an organic compound that belongs to the class of amino alcohols. It is a chiral molecule with a specific optical rotation, making it an important compound in various biochemical and pharmaceutical applications. This compound is a clear, colorless to pale yellow viscous liquid that is soluble in water and various organic solvents such as alcohols and ethers .
Scientific Research Applications
L-Leucinol has a wide range of applications in scientific research:
Chemistry: It is used as a chiral building block in the synthesis of various enantiomerically pure compounds.
Biology: this compound is employed in the study of enzyme mechanisms and protein-ligand interactions.
Safety and Hazards
Future Directions
Future work on L-Leucinol could focus on the metabolic engineering of strains with acetyl-CoA- and glucose-uptake systems, which have been successfully constructed for L-lysine production . Another promising direction is the application of directed evolution strategies to engineer Leucine dehydrogenase for improved efficiency of L-tert-Leucinol synthesis .
Mechanism of Action
Target of Action
L-Leucinol primarily targets the mechanistic target of rapamycin complex 1 (mTORC1) . mTORC1 is an evolutionarily conserved serine/threonine kinase that controls cell cycle, growth, metabolism, and survival . It also targets the l-type amino acid transporter 1 (LAT1) , which is responsible for leucine uptake in cells .
Mode of Action
The activation of mTORC1 by this compound is a two-step process: the cellular uptake by LAT1 and the activation of mTORC1 following transport . The structural requirement for recognition by LAT1 includes carbonyl oxygen, alkoxy oxygen of the carboxyl group, an amino group, and a hydrophobic side chain . For mTORC1 activation, it additionally requires a fixed distance between carbonyl oxygen and alkoxy oxygen of the carboxyl group, and an amino group positioned at α-carbon .
Biochemical Pathways
This compound affects the mTOR signaling pathway . It stimulates the metabolic state of bacteria, especially the TCA cycle, which increases the working efficiency of the electron transfer chain . This leads to an increase in intracellular NADH, ATP concentration, and reactive oxygen species level .
Pharmacokinetics
It’s known that acetylation of leucine switches its uptake into cells from lat1 to organic anion transporters (oat1 and oat3) and the monocarboxylate transporter type 1 (mct1) . Both the kinetics of MCT1 and the ubiquitous tissue expression of MCT1 make it well suited for uptake and distribution of N-acetyl-L-leucinol .
Result of Action
Exogenous this compound increases the killing effect of sarafloxacin on drug-resistant Salmonella and other clinically resistant Salmonella serotypes . It also increases the intracellular reactive oxygen species level .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the efficiency of antibiotics is closely related to the metabolic state of bacteria . .
Preparation Methods
Synthetic Routes and Reaction Conditions: L-Leucinol can be synthesized through several methods. One common method involves the reduction of L-leucine using a reducing agent such as lithium aluminum hydride. The reaction typically takes place in an anhydrous solvent like diethyl ether under an inert atmosphere to prevent oxidation .
Industrial Production Methods: In industrial settings, this compound can be produced through the catalytic hydrogenation of L-leucine hydrochloride in the presence of a metal catalyst such as palladium on carbon. The reaction is carried out under high pressure and temperature to achieve high yields .
Chemical Reactions Analysis
Types of Reactions: L-Leucinol undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: It can be further reduced to form primary amines using reducing agents such as sodium borohydride.
Substitution: this compound can participate in nucleophilic substitution reactions where the hydroxyl group is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Thionyl chloride for converting hydroxyl groups to chlorides.
Major Products:
Oxidation: Aldehydes and ketones.
Reduction: Primary amines.
Substitution: Alkyl halides.
Comparison with Similar Compounds
L-Leucine: An essential amino acid with a similar structure but lacks the hydroxyl group present in L-Leucinol.
L-Isoleucine: Another branched-chain amino acid with a different side chain configuration.
L-Valine: A branched-chain amino acid with a shorter side chain.
Uniqueness: this compound’s uniqueness lies in its chiral nature and the presence of both amino and hydroxyl functional groups. This dual functionality allows it to participate in a broader range of chemical reactions compared to its analogs. Additionally, its ability to act as a chiral building block makes it valuable in the synthesis of enantiomerically pure compounds .
Properties
IUPAC Name |
(2S)-2-amino-4-methylpentan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-5(2)3-6(7)4-8/h5-6,8H,3-4,7H2,1-2H3/t6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPSSPAXIFBTOHY-LURJTMIESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001032725 | |
Record name | (S)-2-Amino-4-methylpentan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001032725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7533-40-6 | |
Record name | L-Leucinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7533-40-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Leucinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007533406 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (S)-2-Amino-4-methylpentan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001032725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-2-amino-4-methylpentan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.546 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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